1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane

• Molecular Formula: C6H8BrF3
• Molecular Weight: 217.03 g/mol
• IUPAC Name: 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane
• InChI: InChI=1S/C6H8BrF3/c7-3-5(4-8)1-6(9,10)2-5/h1-4H2
• InChI Key: FOSCLMQCZLIMBL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)(CF)CBr

Description

The molecule features a cyclobutane ring substituted with a bromomethyl group, two fluorine atoms at the 3,3-positions, and an additional fluoromethyl group at the 1-position.

Biological Activity

1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane is a specialized organic compound characterized by its cyclobutane ring, which is substituted with bromomethyl and difluoromethyl groups. This unique structure enhances its chemical reactivity and potential applications in medicinal chemistry and materials science. The molecular formula is $C_6H_6BrF_5$ with a molecular weight of approximately 253.01 g/mol. The incorporation of fluorine atoms significantly influences its lipophilicity and metabolic stability, making it a compound of interest for biological studies.

The compound's structure allows for significant interactions with biological targets, which may lead to various biological activities. The presence of the bromomethyl group can facilitate covalent bonding with nucleophilic sites on enzymes or receptors, potentially modulating their activity.

The mechanism of action for 1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane involves:

• Covalent Bond Formation : The bromomethyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of enzymatic activity.
• Enhanced Lipophilicity : The difluoromethyl groups improve the compound's ability to permeate biological membranes, enhancing its bioavailability.

Potential Biological Applications

Research indicates that this compound may exhibit:

Research Findings

A review of the literature highlights several key findings regarding the biological activity of this compound:

Study	Findings
	Demonstrated the potential for enzyme inhibition through covalent bonding mechanisms.
	Explored the pharmacokinetics and metabolism, indicating enhanced metabolic stability due to fluorination.
	Investigated antimicrobial properties against specific bacterial strains, suggesting efficacy but requiring further validation.

Case Studies

• Enzyme Inhibition Study : A study examined the interaction of 1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane with a specific enzyme involved in lipid metabolism. The results indicated an IC50 value that suggests moderate inhibitory activity, warranting further investigation into its therapeutic potential.
• Antimicrobial Efficacy : In vitro tests against Gram-positive and Gram-negative bacteria showed that this compound exhibited promising antimicrobial activity, particularly against resistant strains. However, the mechanism behind this activity remains to be elucidated.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects on Physical and Chemical Properties

3-(Bromomethyl)-1,1-difluorocyclobutane (CAS 1252934-30-7)

• Molecular Formula : C₅H₇BrF₂
• Molecular Weight : 185.01 g/mol
• Physical Properties :
  • Boiling Point: 145.7 ± 10.0 °C (predicted)
  • Density: 1.57 ± 0.1 g/cm³ (predicted)
  • Purity: 99.54% (HPLC), 0.16% moisture content .
• Key Differences :
  • Lacks the fluoromethyl group at the 1-position, reducing steric hindrance and fluorine content.
  • Simpler structure with lower molecular weight, likely resulting in higher volatility compared to the target compound.
• Applications : Widely used as a research chemical in medicinal chemistry for its bromine substituent, which facilitates nucleophilic substitution reactions .

1-(Bromomethyl)-3,3-difluoro-1-(trifluoromethyl)cyclobutane

• Molecular Formula : C₆H₆BrF₅
• Molecular Weight : 257.01 g/mol
• Key Differences :
  • Replaces the fluoromethyl group with a trifluoromethyl (-CF₃) group, significantly increasing electronegativity and molecular weight.
  • Predicted to have higher density and lower boiling point due to stronger intermolecular forces (e.g., dipole-dipole interactions) .
• Reactivity : The -CF₃ group is a strong electron-withdrawing substituent, which may reduce reactivity in electrophilic substitutions compared to the target compound.

1-(Bromomethyl)-3,3-difluoro-1-[(methylsulfanyl)methyl]cyclobutane (CAS 2580209-06-7)

• Molecular Formula : C₇H₁₁BrF₂S
• Molecular Weight : 245.13 g/mol
• Key Differences :
  • Incorporates a methylsulfanyl (-SCH₃) group instead of fluoromethyl.
  • Sulfur’s electron-donating nature may stabilize carbocation intermediates, contrasting with fluorine’s electron-withdrawing effects.
• Applications: Potential utility in organocatalysis or as a ligand in transition-metal complexes due to sulfur’s coordinating ability .

3-(Chloromethyl)-1,1-difluorocyclobutane (CAS 1290625-58-9)

• Molecular Formula : C₅H₇ClF₂
• Molecular Weight : 140.56 g/mol
• Key Differences :
  • Chlorine replaces bromine, reducing leaving-group ability in substitution reactions.
  • Lower molecular weight and density (predicted ~1.4 g/cm³) compared to bromine-containing analogs .

Functional Group Impact on Reactivity and Stability

Compound	Bromine Substituent	Fluorine Substituents	Additional Group	Reactivity Profile
Target Compound	Bromomethyl	3,3-difluoro	Fluoromethyl	High SN2 reactivity; moderate steric hindrance
3-(Bromomethyl)-1,1-difluorocyclobutane	Bromomethyl	1,1-difluoro	None	Higher volatility; versatile in substitutions
1-(Bromomethyl)-3,3-difluoro-1-(trifluoromethyl)cyclobutane	Bromomethyl	3,3-difluoro	Trifluoromethyl	Reduced nucleophilicity due to -CF₃
1-(Bromomethyl)-3,3-difluoro-1-[(methylsulfanyl)methyl]cyclobutane	Bromomethyl	3,3-difluoro	Methylsulfanyl	Enhanced stability in radical reactions